Cas no 581092-53-7 (1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate)

1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate structure
581092-53-7 structure
Product Name:1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate
CAS No:581092-53-7
MF:C45H41F6N2P
MW:754.784633398056
MDL:MFCD18071595
CID:822594
PubChem ID:74891379
Update Time:2025-04-19

1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

    • 2-[3-[1,3-Dihydro-1,3-dimethyl-1-(phenylmethyl)-2H-benz[e]indol-2-ylidene]-1-propen-1-yl]-1,3-dimethyl-1-(phenylmethyl)-1H-benz[e]indolium
    • IRG-022
    • 1-BENZYL-2-[3-(1-BENZYL-1,3-DIMETHYL-1H-BENZO[E]INDOL-2(3H)-YLIDENE)-1-PROPEN-1-YL]-1,3-DIMETHYL-1H-BENZO[E]INDOL-3-IUM...
    • 1H-​Benz[e]​indolium, 2-​[3-​[1,​3-​dihydro-​1,​3-​dimethyl-​1-​(phenylmethyl)​-​2H-​benz[e]​indol-​2-​ylidene]​-​1-​propen-​1-​yl]​-​1,​3-​dimethyl-​1-​(phenylmethyl)​-​, hexafluorophosphate(​1-​) (1
    • DCY02
    • 1-Benzyl-2-[3-(1-benzyl-1,3-dimethyl-1H-benzo[e]indol-2(3H)-ylidene)-1-propen-1-yl]-1,3-dimethyl-1H-benzo[e]indol-3-ium Hexafluorophosphate
    • 1H-?Benz[e]?indolium, 2-?[3-?[1,?3-?dihydro-?1,?3-?dimethyl-?1-?(phenylmethyl)?-?2H-?benz[e]?indol-?2-?ylidene]?-?1-?propen-?1-?yl]?-?1,?3-?dimethyl-?1-?(phenylmethyl)?-?, hexafluorophosphate(?1-?)
    • 2-[3-[1,3-Dihydro-1,3-dimethyl-1-(phenylmethyl)-2H-benz[e]indol-2-ylidene]-1-propenyl]-1,3-dimethyl-1-(phenylmethyl)-1H-benz[e]indolium hexafluorophosphate(1-)
    • 1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo
    • MFCD26961168
    • CS-0453867
    • 581092-53-7
    • 1-Benzyl-2-(3-(1-benzyl-1,3-dimethyl-1,3-dihydro-2H-benzo[e]indol-2-ylidene)prop-1-en-1-yl)-1,3-dimethyl-1H-benzo[e]indol-3-ium hexafluorophosphate(V)
    • AKOS024438769
    • 1-Benzyl-2-[3-(1-benzyl-1 pound not3-dimethyl-1H-benzo[e]indol-2(3H)-ylidene)-1-propen-1-yl]-1 pound not3-dimethyl-1H-benzo[e]indol-3-ium Hexafluorophosphate
    • 2-[3-[1,3-Dihydro-1,3-dimethyl-1-(phenylmethyl)-2H-benz[e]indol-2-ylidene]-1-propen-1-yl]-1,3-dimethyl-1-(phenylmethyl)-1H-benz[e]indolium hexafluorophosphate(1-) (1
    • 1-benzyl-2-[(1E)-3-[(2E)-1-benzyl-1,3-dimethyl-1H,2H,3H-benzo[e]indol-2-ylidene]prop-1-en-1-yl]-1,3-dimethyl-1H-benzo[e]indol-3-ium; hexafluoro-??-phosphanuide
    • AS-75224
    • 1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate
    • MDL: MFCD18071595
    • Inchi: 1S/C45H41N2.F6P/c1-44(30-32-16-7-5-8-17-32)40(46(3)38-28-26-34-20-11-13-22-36(34)42(38)44)24-15-25-41-45(2,31-33-18-9-6-10-19-33)43-37-23-14-12-21-35(37)27-29-39(43)47(41)4;1-7(2,3,4,5)6/h5-29H,30-31H2,1-4H3;/q+1;-1
    • InChI Key: ZKQHYSZGBRQBRF-UHFFFAOYSA-N
    • SMILES: [P-](F)(F)(F)(F)(F)F.[N+]1(C)C2C=CC3C=CC=CC=3C=2C(C)(CC2C=CC=CC=2)C=1/C=C/C=C1/C(C)(CC2C=CC=CC=2)C2C3C=CC=CC=3C=CC=2N/1C

Computed Properties

  • Exact Mass: 754.29000
  • Monoisotopic Mass: 754.291
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 6
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 6.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 0.00000
  • LogP: 0.00000
  • Vapor Pressure: No data available

1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate Security Information

1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate Pricemore >>

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